Protein Tyrosine Kinase/RTK
  • Flumatinib
    Flumatinib
    • Cat. No.:
    • B611963
    • CAS No.:
    • 895519-90-1
    • Molecular Formula:
    • C29H29F3N8O
    • Molecular Weight:
    • 562.6 g/mol
    Description
    Flumatinib has been used in trials studying the treatment of Myelogenous Leukemia, Chronic.
    Flumbatinib is an orally bioavailable tyrosine kinase inhibitor, with potential antineoplastic activity. Upon admini...
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  • Tki258
    Tki258
    • Cat. No.:
    • B1663059
    • CAS No.:
    • 915769-50-5
    • Molecular Formula:
    • C24H29FN6O5
    • Molecular Weight:
    • 500.5 g/mol
    Description
    Dovitinib Lactate is the orally bioavailable lactate salt of a benzimidazole-quinolinone compound with potential antineoplastic activity. Dovitinib strongly binds to fibroblast growth factor receptor 3 (FGFR3) a...
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  • VEGFR-IN-1
    VEGFR-IN-1
    • Cat. No.:
    • B1663060
    • CAS No.:
    • 269390-69-4
    • Molecular Formula:
    • C19H16ClN3O
    • Molecular Weight:
    • 337.8 g/mol
    Description
    VEGFR tyrosine kinase inhibitor II is a pyridinyl-anthranilamide compound that inhibits the kinase activities of VEGFR2 (KDR), VEGFR1 (FLT1), and c-Kit (IC50s = 20, 180, and 240 nM, respectively). It displays mi...
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  • Sitravatinib
    Sitravatinib
    • Cat. No.:
    • B1680992
    • CAS No.:
    • 1123837-84-2
    • Molecular Formula:
    • C33H29F2N5O4S
    • Molecular Weight:
    • 629.7 g/mol
    Description
    Sitravatinib is under investigation in clinical trial NCT03680521 (Neoadjuvant Sitravatinib in Combination With Nivolumab in Patients With Clear Cell Renal Cell Carcinoma).
    Sitravatinib is an orally bioavaila...
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  • Telatinib
    Telatinib
    • Cat. No.:
    • B1682010
    • CAS No.:
    • 332012-40-5
    • Molecular Formula:
    • C20H16ClN5O3
    • Molecular Weight:
    • 409.8 g/mol
    Description
    Telatinib is a member of the class of furopyridazines that is furo[2,3-d]pyridazine substituted by (4-chlorophenyl)amino and [2-(methylcarbamoyl)pyridin-4-yl]methoxy groups at positions 4 and 7, respectively. It...
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  • AZD2932
    AZD2932
    • Cat. No.:
    • B1684601
    • CAS No.:
    • 883986-34-3
    • Molecular Formula:
    • C24H25N5O4
    • Molecular Weight:
    • 447.5 g/mol
    Description
    AZD-2932 is a high affinity inhibitor of VEFGR-2 and PDGFR. AZD-2932 has a balanced ~ 1:1 ratio of activity vs both VEGFR-2 and PDGFRβ and shows IC50 values of 8 and 4 nM against the two enzymes, respectively. I...
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  • AZD3229 Tosylate
    AZD3229 Tosylate
    • Cat. No.:
    • B3182158
    • CAS No.:
    • 2248003-71-4
    • Molecular Formula:
    • C31H34FN7O6S
    • Molecular Weight:
    • 651.7 g/mol
    Description
    Ubavitinib Tosylate is the tosylate salt form of NB003, an orally bioavailable inhibitor of specific mutated forms of platelet-derived growth factor receptor alpha (PDGFR alpha;  PDGFRa) and mast/stem cell ...
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  • Lenvatinib-d4
    Lenvatinib-d4
    • Cat. No.:
    • B12298835
    • CAS No.:
    • Molecular Formula:
    • C21H19ClN4O4
    • Molecular Weight:
    • 430.9 g/mol
    Description
    Lenvatinib-d4 is a useful research compound. Its molecular formula is C21H19ClN4O4 and its molecular weight is 430.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Lenvatinib-d4 suitable fo...
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  • JNJ-38158471
    JNJ-38158471
    • Cat. No.:
    • B15579763
    • CAS No.:
    • Molecular Formula:
    • C15H17ClN6O3
    • Molecular Weight:
    • 364.79 g/mol
    Description
    JNJ-38158471 is a useful research compound. Its molecular formula is C15H17ClN6O3 and its molecular weight is 364.79 g/mol. The purity is usually 95%.
    BenchChem offers high-quality JNJ-38158471 suitable for...
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  • HG-7-85-01
    HG-7-85-01
    • Cat. No.:
    • B15610963
    • CAS No.:
    • Molecular Formula:
    • C31H31F3N6O2S
    • Molecular Weight:
    • 608.7 g/mol
    Description
    HG-7-85-01 is a useful research compound. Its molecular formula is C31H31F3N6O2S and its molecular weight is 608.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality HG-7-85-01 suitable for man...
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